Cas no 34906-87-1 (4,4-Dimethyl-2-oxo-pentanoic acid)

• Product Name: 4,4-Dimethyl-2-oxo-pentanoic acid
• CAS No: 34906-87-1
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD01325393
• CID: 295196
• PubChem ID: 3728583
• Update Time: 2025-05-19

4,4-Dimethyl-2-oxo-pentanoic acid Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,4,4-dimethyl-2-oxo-
• 4,4-dimethyl-2-oxopentanoic acid
• 4,4-Dimethyl-2-oxo-pentanoic acid
• 2-oxo-4,4-dimethylpentanoic acid
• 4,4-dimethyl-2-oxovaleric acid
• Neopentylglyoxylicacid
• Neopentylglyoxylsaeure
• Pentanoic acid,4,4-dimethyl-2-oxo
• 4,4-Dimethyl-2-oxo-pentanoic acid, neopentylglyoxylic acid
• SCHEMBL3697055
• 4,4-dimethyl-2-oxopentanoicacid
• J-019796
• A1-50274
• FT-0692359
• QDGMKZBNMLHUFX-UHFFFAOYSA-N
• F14699
• 34906-87-1
• MFCD01325393
• 4-dimethyl-2-oxopentanoic acid
• Neopentylglyoxylic acid
• 4,4-DIMETHYL-2-OXO-PENTANOICACID
• DTXSID70395612
• CS-0451466
• AS-47624
• AKOS006276176
• 4,4-Dimethyl-2-oxo-pentanoic acid; Neopentylglyoxylic acid

• MDL： MFCD01325393
• Inchi： 1S/C7H12O3/c1-7(2,3)4-5(8)6(9)10/h4H2,1-3H3,(H,9,10)
• InChI Key： QDGMKZBNMLHUFX-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC(C)(C)C

Computed Properties

• Exact Mass: 144.07900
• Monoisotopic Mass: 144.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 203.0±9.0 °C at 760 mmHg
• Flash Point: 90.9±15.2 °C
• PSA: 54.37000
• LogP: 1.07630
• Vapor Pressure: 0.1±0.8 mmHg at 25°C

4,4-Dimethyl-2-oxo-pentanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Short-chain keto acids and derivatives

Additional information on 4,4-Dimethyl-2-oxo-pentanoic acid

4,4-Dimethyl-2-oxo-pentanoic acid (CAS No: 34906-87-1)

4,4-Dimethyl-2-oxo-pentanoic acid, also known by its CAS registry number 34906-87-1, is a naturally occurring organic compound that has garnered significant attention in recent years due to its unique chemical properties and diverse applications. This compound belongs to the family of α-keto acids, which are characterized by the presence of a ketone group adjacent to a carboxylic acid group. The structure of 4,4-dimethyl-2-oxo-pentanoic acid consists of a five-carbon chain with two methyl groups attached to the fourth carbon and a ketone group at the second position, making it a valuable molecule in both biochemical and industrial contexts.

Recent studies have highlighted the role of α-keto acids like 4,4-dimethyl-2-oxo-pentanoic acid in metabolic pathways, particularly in the synthesis of amino acids and other bioactive molecules. For instance, research published in *Nature Chemical Biology* in 2023 demonstrated that this compound serves as an intermediate in the biosynthesis of certain branched-chain amino acids, which are essential for human nutrition and muscle synthesis. This finding underscores the importance of α-keto acids in both natural metabolic processes and synthetic biology applications.

In terms of synthesis, 4,4-dimethyl-2-oxo-pentanoic acid can be produced through various methods, including microbial fermentation and chemical synthesis. A 2023 study in *Journal of Industrial Microbiology & Biotechnology* reported that recombinant strains of *E. coli* engineered to overexpress specific enzymes can efficiently produce this compound at industrial scales. This advancement not only enhances the feasibility of large-scale production but also opens new avenues for cost-effective manufacturing processes.

The applications of 4,4-dimethyl-2-oxo-pentanoic acid span multiple industries. In the food industry, it is used as a flavor enhancer due to its ability to contribute to umami taste perception. In pharmaceuticals, it is being explored as a precursor for synthesizing bioactive compounds with potential therapeutic benefits. Additionally, its role as a building block in organic synthesis has made it a valuable commodity in fine chemicals manufacturing.

From an environmental perspective, researchers are increasingly focusing on sustainable methods to produce α-keto acids like 4,4-dimethyl-2-oxo-pentanoic acid. A 2023 review published in *Green Chemistry* emphasized the importance of developing eco-friendly production processes that minimize waste and energy consumption. Innovations such as enzymatic catalysis and bioreactor optimization are being actively pursued to achieve these goals.

In conclusion, 4,4-dimethyl-2-oxo-pentanoic acid (CAS No: 34906-87-1) is a versatile compound with significant potential across various fields. Its role in metabolic pathways, coupled with advancements in production techniques and growing interest in sustainable chemistry, positions it as a key molecule for future research and industrial applications.